Cas no 68869-49-8 (5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 68869-49-8
• MF: C₂₁H₁₆ClN₃OS
• MW: 393.889242172241
• CID: 1730422
• PubChem ID: 3052504
• Update Time: 2025-04-21

5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-[(biphenyl-4-yloxy)methyl]-4-(4-chlorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(4-chlorophenyl)-3-[(4-phenylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• CHEMBL510458
• 5-(4-Biphenoxymethyl)-1-(4-chlorophenyl)-1H-1,2,4-triazole-2-thiol
• DTXSID10218957
• s-Triazole-2-thiol, 5-(4-biphenoxymethyl)-1-(p-chlorophenyl)-
• 68869-49-8

• Inchi： 1S/C21H16ClN3OS/c22-17-8-10-18(11-9-17)25-20(23-24-21(25)27)14-26-19-12-6-16(7-13-19)15-4-2-1-3-5-15/h1-13H,14H2,(H,24,27)
• InChI Key： BWWGMMLRODKIDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1COC1C=CC(=CC=1)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 393.0702610g/mol
• Monoisotopic Mass: 393.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 69Ų